Cas no 175203-63-1 (1-(5-(3-(Dimethylamino)prop-1-yn-1-yl)thiophen-2-yl)ethanone)

• Product Name: 1-(5-(3-(Dimethylamino)prop-1-yn-1-yl)thiophen-2-yl)ethanone
• CAS No: 175203-63-1
• MF: C₁₁H₁₃NOS
• MW: 207.292021512985
• CID: 111881
• PubChem ID: 53422335
• Update Time: 2025-04-18

1-(5-(3-(Dimethylamino)prop-1-yn-1-yl)thiophen-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-(3-(Dimethylamino)prop-1-yn-1-yl)thiophen-2-yl)ethanone
• 1-(5-ACETYLTHIEN-2-YL)-3-(N,N-DIMETHYLAMINO)PROPYNE
• 1-[5-[3-(dimethylamino)prop-1-ynyl]thiophen-2-yl]ethanone
• Ethanone,1-[5-[3-(dimethylamino)-1-propyn-1-yl]-2-thienyl]-
• 1-{5-[3-(DIMETHYLAMINO)PROP-1-YNYL]-2-THIENYL}ETHAN-1-ONE
• 1-{5-[3-(Dimethylamino)prop-1-yn-1-yl]thiophen-2-yl}ethan-1-one
• SCHEMBL10256993
• 175203-63-1
• DTXSID50698057

• Inchi： 1S/C11H13NOS/c1-9(13)11-7-6-10(14-11)5-4-8-12(2)3/h6-7H,8H2,1-3H3
• InChI Key： LPKGDGMGKDFVDW-UHFFFAOYSA-N
• SMILES： S1C(C#CCN(C)C)=CC=C1C(C)=O

Computed Properties

• Exact Mass: 207.07189
• Monoisotopic Mass: 207.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.9
• Topological Polar Surface Area: 48.6Ų

Experimental Properties

• PSA: 20.31